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Compound of Interest

Compound Name: N-Phenyl-1H-pyrazol-4-amine

Cat. No.: B13256573

Get Quote

Executive Summary
1-Phenyl-1H-pyrazol-4-amine (CAS: 1128-53-6) is a highly privileged heterocyclic scaffold

utilized extensively in medicinal chemistry, particularly in the synthesis of Glutathione S-

Transferase Omega 1 (GSTO1) inhibitors and novel anti-mycobacterial agents. For researchers

and drug development professionals, understanding the precise physicochemical properties of

this compound—specifically its melting point (MP) and boiling point (BP)—is critical for

downstream formulation, purification, and In Vitro to In Vivo Extrapolation (IVIVE).

This whitepaper provides an in-depth analysis of the thermodynamic properties of 1-

phenylpyrazole-4-amine, elucidates the mechanistic causality behind its physical state

transitions, and establishes self-validating experimental protocols for accurate laboratory

measurement.

Physicochemical Profiling & Mechanistic Causality
The physical properties of 1-phenylpyrazole-4-amine are dictated by its unique molecular

architecture: a planar, electron-rich pyrazole core conjugated with a phenyl ring, and a primary

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13256573#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13256573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


amine at the C4 position.

Quantitative Data Summary
Property Value Conditions / Notes

IUPAC Name 1-Phenyl-1H-pyrazol-4-amine -

CAS Number 1128-53-6 -

Molecular Formula C9H9N3 -

Molecular Weight 159.19 g/mol -

Melting Point 104 – 105 °C Recrystallized from ligroine[1]

Boiling Point 304 – 305.4 °C
At standard atmospheric

pressure (760 mmHg)[1],[2]

Density 1.19 – 1.20 g/cm³
Standard ambient

temperature[2]

Flash Point 138.5 – 144.0 °C Closed cup method[1],[2]

Causality of the Melting Point (104–105 °C)
The melting point of 104–105 °C is relatively high for a molecule of its size. This is

mechanistically driven by the solid-state crystal lattice, which is stabilized by strong, directional

intermolecular hydrogen bonds between the primary amine (-NH₂) of one molecule and the

pyridine-like nitrogen (N2) of the pyrazole ring of an adjacent molecule. Furthermore, the planar

N-phenyl group facilitates efficient π-π stacking. 1 notes that ligroine is the standard solvent for

recrystallization[1]; as a non-polar hydrocarbon, ligroine does not disrupt or compete with these

hydrogen bonds, allowing the thermodynamically stable polymorph to crystallize cleanly.

Causality of the Boiling Point (~305 °C)
A boiling point exceeding 300 °C for a 159.19 g/mol compound indicates massive cohesive

forces in the liquid phase. The transition from liquid to gas requires overcoming not only the

extensive hydrogen-bonding network but also the significant dipole moment induced by the

heteroaromatic pyrazole core. The 2 confirms this high boiling point[2], which necessitates

specialized handling during distillation to prevent thermal degradation.
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Validated Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems.

They incorporate internal controls to eliminate false readings caused by superheating or

solvent contamination.

Protocol A: Precision Capillary Melting Point
Determination
Causality for approach: Residual recrystallization solvent acts as an impurity, leading to

freezing-point depression and a broadened melting range. Proper desiccation and thermal

calibration are mandatory.

Sample Preparation: Triturate 10 mg of 1-phenylpyrazole-4-amine in an agate mortar. Dry

the pulverized sample under high vacuum (≤ 1 mbar) at 40 °C for 2 hours to completely

volatilize any residual ligroine.

Capillary Loading: Introduce the dried powder into a glass melting point capillary (sealed at

one end). Drop the capillary through a 1-meter glass tube onto a hard surface 3-5 times to

densely pack the sample to a depth of 2-3 mm, ensuring uniform thermal conductivity.

Apparatus Calibration (Self-Validation): Calibrate the automated melting point apparatus

using an analytical standard with a proximal melting point. Acetanilide (MP 114 °C) is the

ideal standard for this range.

Thermal Ramping: Rapidly heat the block to 90 °C. Engage a strict thermal ramp of 1

°C/min. Why? A slow ramp rate ensures the sample core reaches thermal equilibrium with

the heating block, preventing artificial temperature lag.

Data Acquisition: Record the onset temperature (first appearance of the liquid phase) and

the clear point (complete liquefaction). A pure sample will yield a sharp range of 104–105

°C[1].
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1. Sample Preparation
(Trituration & Vacuum Drying)

2. Capillary Loading
(Pack 2-3 mm dense sample)

4. Thermal Ramping
(1 °C/min from 90 °C)

3. Apparatus Calibration
(Acetanilide Standard, MP 114°C)

5. Data Acquisition
(Onset 104 °C - Clear 105 °C)

Click to download full resolution via product page

Caption: Self-validating experimental workflow for precision melting point determination.

Protocol B: Micro-Boiling Point Determination via Si-Oil
Bath
Causality for approach: Standard distillation of high-boiling compounds (>300 °C) requires

large volumes and risks thermal decomposition. The inverted micro-capillary method relies on

thermodynamic vapor pressure equilibrium, offering a highly accurate visual cue without

degrading the bulk material.

Setup: Place 5-10 mg of the compound into a 5 mm diameter micro test tube. Insert a

standard melting point capillary (open end down, sealed end up) into the tube.

Bath Immersion: Attach the micro tube to a high-temperature thermometer using a silicone

band. Immerse the assembly into a Thiele tube filled with high-temperature silicone oil (rated
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for >350 °C).

Heating & Vapor Displacement: Heat the Thiele tube side-arm gently with a micro-burner. As

the temperature approaches 300 °C, the trapped air in the inverted capillary will expand and

bubble out.

Equilibrium Observation: Continue heating until a rapid, continuous stream of bubbles

emerges. This physical state indicates that the vapor pressure of the 1-phenylpyrazole-4-

amine exceeds atmospheric pressure.

Cooling & Measurement (Self-Validation): Remove the heat source. The exact moment the

bubbling ceases and the liquid compound is drawn up into the inverted capillary is the true

boiling point (Vapor Pressure = Atmospheric Pressure). Record this value (Expected: ~305

°C)[1],[2].

Synthetic Workflow & Pharmaceutical Applications
The synthesis of 1-phenyl-1H-pyrazol-4-amine is a critical pathway in medicinal chemistry. The

standard synthetic route involves the regioselective nitration of 1-phenyl-1H-pyrazole to form 4-

nitro-1-phenyl-1H-pyrazole. This intermediate is subsequently reduced to the target amine.

Causality of Reagent Choice: Reduction is typically achieved via catalytic hydrogenation (Pd/C,

H₂) for clean, scalable yields, or via metal-acid reduction (e.g., SnCl₂/HCl or Fe/NH₄Cl) when

orthogonal functional groups are present[3],[4].

Once synthesized, the C4-amine serves as a highly reactive nucleophile. It is frequently

coupled with electrophiles like acryloyl chloride to generate targeted covalent inhibitors. For

example, 5 demonstrates its use in synthesizing potent Glutathione S-Transferase Omega 1

(GSTO1) inhibitors[5]. Furthermore, 6 highlights the role of structurally related pyrazole

derivatives (like NSC 18725) in inhibiting intracellular Mycobacterium tuberculosis[6].

1-Phenyl-1H-pyrazole
(Starting Material)

4-Nitro-1-phenylpyrazole
(Intermediate)

 Nitration
(HNO3 / H2SO4) 1-Phenyl-1H-pyrazol-4-amine

(Target Scaffold)

 Reduction
(Pd/C, H2 or SnCl2/HCl) Bioactive Derivatives

(e.g., GSTO1 Inhibitors)

 Amidation/Coupling
(Acryloyl chloride)
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Caption: Synthetic pathway of 1-phenyl-1H-pyrazol-4-amine and its application in drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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